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Compound of Interest

Compound Name: Felodipine-d8
Cat. No.: B1165076
Get Quote

Executive Summary & Substance Profile

Felodipine-d8 (Octadeuterofelodipine) is a stable isotope-labeled analog of Felodipine,
primarily utilized as an internal standard in LC-MS/MS bioanalysis. While its chemical toxicity
mirrors the parent compound (a dihydropyridine calcium channel blocker), the operational risks
are twofold: biological hazard to the researcher and integrity hazard to the compound.

As a deuterated standard, this material is high-value and typically handled in micro-quantities
(<10 mg). Consequently, the PPE strategy must simultaneously prevent occupational exposure
and mitigate isotopic dilution or contamination from the operator (e.g., keratin, moisture).

Substance Identification
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Parameter

Detail

Chemical Name

Felodipine-d8

Parent Class

1,4-Dihydropyridine (Calcium Antagonist)

Physical State

Solid (Crystalline Powder)

Primary Hazards

H302: Harmful if swallowedH361: Suspected of
damaging fertility or the unborn childH373: May
cause damage to organs through prolonged

exposure

Occupational Band

OEB 3 (Estimated) — Potent Compound

(Requires containment)

Hazard Assessment & Engineering Controls

Before donning PPE, engineering controls are the primary defense. Felodipine-d8 is a fluffy,
static-prone powder. Inhalation and transdermal absorption are the critical pathways.

o Primary Containment: All weighing and solubilization must occur within a certified Chemical

Fume Hood or a Powder Containment Balance Enclosure.

 Static Control: Use an ionizing bar or anti-static gun during weighing. Static discharge can

scatter the expensive isotope, creating an invisible surface contamination hazard.

Risk Logic & PPE Selection (Graphviz)

The following decision tree illustrates the required protection levels based on the state of

matter.
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Cotton Lab Coat

Handling Solid
(Weighing/Transfer)
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Task Definition
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Caption: Decision logic for PPE selection based on the physical state of Felodipine-d8. Solid
handling requires heightened dermal and respiratory precautions.

Personal Protective Equipment (PPE) Specifications
A. Hand Protection (Critical)

Dihydropyridines can permeate standard latex. Nitrile is required, but thickness matters due to
the solvent vehicles often used (e.g., Methanol, DMSO).

» Material: 100% Nitrile (Accelerator-free preferred to prevent sample contamination).
» Configuration:Double-gloving is mandatory when handling the solid powder.
o Inner Glove: 4 mil Nitrile (Bright color, e.g., orange/blue).

o Quter Glove: 5-6 mil Nitrile (Standard purple/blue).

[e]

Logic: This provides a visual breach indicator. If the outer glove tears, the inner color
shows. Discard immediately.

B. Respiratory Protection[2][3][4][5]

e In Hood (Standard): Surgical mask (ASTM Level 2/3). Note: This protects the sample from
your breath/moisture, not you from the drug (the hood does that).
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e Outside Hood (Emergency/Spill): NIOSH-certified N95 or P100 particulate respirator.

C. Body & Eye Protection

e Eyes: ANSI Z87.1 Chemical Safety Goggles. (Standard safety glasses are insufficient for
powders that can drift behind lenses).

» Body: Disposable Tyvek® lab coat with elastic cuffs.

o Why Tyvek? Cotton retains powder and can cross-contaminate other lab areas. Tyvek is
anti-static and non-porous.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

e Equip PPE: Don Tyvek coat, goggles, and double nitrile gloves.

 Static Neutralization: Pass the Felodipine-d8 vial through an ionizer stream. The deuterium
label does not affect static properties, but the crystalline lattice of felodipine is prone to
"jumping.”

» Weighing:
o Open vial only inside the balance enclosure.
o Use a disposable anti-static spatula.

o Crucial: Do not return excess powder to the stock vial. This introduces moisture, risking
deuterium exchange or hydrolysis over time.

Phase 2: Solubilization (Stock Solution)

e Solvent Choice: Methanol or DMSO are standard.
o Dissolution: Add solvent directly to the weighing boat or vial if possible to capture all material.

» Vortexing: Cap tightly. Vortex for 30 seconds.
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 Inspection: Hold against a dark background to ensure no crystals remain. Undissolved
particles will ruin the concentration accuracy of your internal standard.

Phase 3: Storage

e Condition: -20°C or -80°C.
o Container: Amber glass (Felodipine is light-sensitive).
o Seal: Parafilm over the cap to prevent solvent evaporation and moisture ingress.

Emergency Response & Disposal
Spill Response Protocol

If Felodipine-d8 powder is spilled (>1 mg), evacuate the immediate area to let aerosols settle
for 5 minutes.
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Spill Detected

Assess Magnitude
(<1mg vs >10mg)
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Double Gloves

Cover with
Damp Paper Towel
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(Solubilize Residue)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safely managing a solid spill of Felodipine-d8, prioritizing dust
suppression.

Disposal[2][3][4]
+ Solids: Dispose of vials and contaminated gloves in Incineration-designated hazardous
waste streams (Yellow bin/bag).

¢ Liquids: Combined organic solvent waste (Halogenated/Non-halogenated depending on
solvent).
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» Decontamination: Wipe balance surfaces with 70% Methanol. Felodipine is poorly soluble in
water; soap and water alone are ineffective.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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